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The success of any in vivo study is determined long before the first animal is dosed. A solid
foundation built on a clear research question, ethical principles, and sound statistical planning
is non-negotiable.

Defining the Research Question: From Hypothesis to
Testable Endpoints

The initial and most critical step is to formulate a precise and testable hypothesis. A vague
guestion leads to an ambiguous experimental design and inconclusive results. The hypothesis
should clearly state the expected effect of the intervention on a specific biological outcome.
From this hypothesis, primary and secondary endpoints are defined.

e Primary Endpoint: The main variable of interest that will be used to answer the research
guestion (e.g., tumor volume, blood glucose levels, survival time).

* Experimental Endpoint: The point at which the scientific aims of the study have been
achieved.[1]
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e Humane Endpoint: A pre-defined set of criteria that, when met, require the animal to be
removed from the study, treated, or euthanized to minimize pain and distress.[1][2] This is a
critical refinement that takes precedence over the experimental endpoint.

The 3Rs in Practice: Ethical and Scientific Imperatives

First described by Russell and Burch, the principles of Replacement, Reduction, and
Refinement (the 3Rs) provide an essential framework for conducting more humane animal
research and are embedded in international legislation.[3][4]

* Replacement: This principle encourages replacing the use of animals with alternative
methods whenever possible.[5] This includes in vitro assays, in silico computational
modeling, and other non-animal techniques.

» Reduction: Reduction focuses on methods that minimize the number of animals used per
experiment while ensuring the scientific objectives are met. This is achieved through
appropriate statistical design, such as power analysis, to ensure studies are not
underpowered (leading to false negatives) or overpowered (wasting animals).[6]

o Refinement: Refinement refers to modifying procedures to minimize potential pain, suffering,
and distress, and to enhance animal welfare.[6] This includes using appropriate anesthetics
and analgesics, providing environmental enrichment, and establishing clear humane
endpoints.[1][6]

Statistical Planning: The Blueprint for a Successful
Study

Statistical integrity is the cornerstone of reproducible research. Key components must be
planned before the study begins.

o Power Analysis and Sample Size: A power analysis is a statistical method used to determine
the appropriate sample size for a study.[7] It calculates the number of animals needed to
detect a true effect of a given size with a certain degree of confidence.[8][9] Generally, a
power of 80% is considered acceptable.[7] An underpowered study may fail to detect a real
effect, while an overpowered one wastes resources and animals.[7][10]

» Randomization and Blinding: These are critical methods for reducing bias.[11][12]
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o Randomization ensures that each animal has an equal chance of being assigned to any
experimental group, which helps to distribute any potential confounding variables evenly.
[11][13]

o Blinding, where investigators and/or animal handlers are unaware of the treatment
allocation, prevents conscious or unconscious bias from influencing the handling of
animals or the interpretation of data.[14][15]
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Section 2: Selecting the Appropriate Rodent Model

The choice of animal model is a critical decision that directly impacts the translatability of the

research findings.

Species and Strain Selection

Mouse vs. Rat: Mice are the most common species due to their small size, short breeding
cycle, and the availability of extensive genetic tools. Rats are larger, which can be
advantageous for surgical procedures and serial blood sampling.

© 2026 BenchChem. All rights reserved. 3/15 Tech Support


https://pubmed.ncbi.nlm.nih.gov/39365005/
https://medium.com/@peterglens23/explain-the-purposes-of-blinding-and-randomization-in-clinical-trials-fe8fd189e539
https://www.researchgate.net/publication/337073290_Blinding_and_Randomization
https://clinicalpursuit.com/a-guide-to-randomization-and-blinding-in-modern-medical-research/
https://www.benchchem.com/product/b1290625/docs?utm_src=pdf-body-img#section-1-foundational-principles-of-in-vivo-experimental-design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Common Inbred Strains: Inbred strains are homozygous at nearly all loci, providing genetic

consistency.[16] However, different strains have distinct physiological and immunological

characteristics.

Common Research

Strain Key Characteristics o
Applications
Thl-biased immune response; )
o ) General purpose, immunology,
prone to diet-induced obesity ]
C57BL/6 ] ] oncology, neuroscience,
and atherosclerosis; resistant ) )
cardiovascular disease.[18]
to some tumors.[16][17]
Th2-biased immune response; Immunology, infectious
sensitive to allergens; disease, monoclonal antibody
BALB/c

develops plasmacytomas with

mineral oil injection.[16][18]

production, asthma models.
[19]

Sprague-Dawley (Rat)

Outbred stock; faster growth
rate compared to Wistar; good

for surgical models.[20][21]

General purpose, toxicology,
pharmacology, behavior,
nutrition.[22]

Wistar (Rat)

Outbred stock; wide head and
long ears; more active than

Sprague-Dawley.[21]

General purpose, toxicology,
aging, oncology, infectious
disease.[23][24]

Genetically Engineered Models (GEMSs)

GEMs have revolutionized biomedical research by allowing for precise genetic manipulation to

mimic human diseases.[25][26] These models are created by inserting a gene of interest into a

specific region of the genome.[27] They are invaluable for studying cancer, neurodegenerative

diseases, and metabolic disorders, as they allow tumors to arise in the context of a normal

iImmune system and co-evolve with the surrounding stroma.[27][28]

e Transgenic Models: Carry a foreign gene (transgene) integrated into their genome.

o Knockout/Knock-in Models: Involve the inactivation (knockout) or replacement (knock-in) of a

specific gene.
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» Conditional Models (e.g., Cre-Lox): Allow for gene manipulation in specific tissues or at
specific times, providing greater control over the model.

Yes
No

e.g., toxicology, basic physiology)
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Section 3: The In Vivo Study Protocol: From
Acclimation to Endpoint

A detailed, standardized protocol is essential for minimizing variability and ensuring the welfare
of the animals.

Animal Husbandry and Acclimation

Upon arrival, animals must undergo an acclimation period (typically 5-7 days) to adapt to the
new environment. This minimizes stress-related physiological changes that could confound
experimental data. Standardized conditions for housing, diet, water, light-dark cycle, and
temperature are critical.
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Test Article Administration

The choice of administration route depends on the physicochemical properties of the test

article and the desired pharmacokinetic profile.

Route Abbreviation Description Advantages Disadvantages
Administration Clinically Risk of aspiration
directly into the relevant for oral or esophageal

Oral Gavage PO ) o ]
stomach via a drugs; non- injury; variable
tube. invasive. absorption.

Rapid
) Not a common
o absorption; o )
] Injection into the i clinical route; risk

Intraperitoneal IP ] ) bypasses first-

peritoneal cavity. of organ
pass
, puncture.
metabolism.
S . Technically
Injection directly 100% )
. . . challenging;
into a vein bioavailability; )

Intravenous v ) ] ) requires

(typically tail precise dose o
_ _ restraint; limited
vein). delivery.
volume.
Slower, )
o ) Variable
Injection into the sustained )
) absorption;
Subcutaneous SC space beneath absorption;

the skin.

larger volumes

possible.

potential for local

site reactions.

Vehicle Selection: The vehicle (the substance used to deliver the test article) must be non-toxic

and inert, having no biological effect of its own. Common vehicles include saline, phosphate-

buffered saline (PBS), and various oil or suspension formulations. A vehicle-only control group

is mandatory.

Experimental Groups and Controls

A typical preclinical study includes several types of control groups to ensure that the observed

effects are due to the test article.

© 2026 BenchChem. All rights reserved.

6/15

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Naive Control Vehicle Control Treatment Groups Positive Control
(No treatment) (Vehicle only) (Test Article) (Reference compound)

Click to download full resolution via product page

In-Life Monitoring and Humane Endpoints

Animals must be monitored regularly throughout the study. Observations should include:

o Body weight: A sensitive indicator of general health. A weight loss of >20% is often a humane
endpoint criterion.[29]

« Clinical signs: Changes in posture (hunching), coat condition, activity level, and breathing.
[29]

e Tumor measurements: For oncology studies, tumors should be measured, and endpoints are
often reached if the tumor ulcerates, becomes necrotic, or exceeds a certain size (e.g., 2 cm
in a mouse).[30]

Humane endpoints are critical for refining animal use and must be clearly defined in the study
protocol and approved by the Institutional Animal Care and Use Committee (IACUC).[31] They
are predetermined signs that indicate an animal's pain or distress should be terminated.[2]

Protocol: Terminal Blood Collection (Cardiac Puncture)

NOTE: This is a terminal procedure and must be performed under deep anesthesia.

e Anesthetize the Animal: Induce a deep surgical plane of anesthesia using an approved
method (e.g., isoflurane inhalation, injectable anesthetic cocktail). Confirm the lack of pedal
reflex (toe pinch).
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Position the Animal: Place the animal in dorsal recumbency (on its back).

Locate the Heart: Identify the point of maximal heartbeat, typically just to the left of the
sternum.

Insert the Needle: Using a 23-25 gauge needle attached to a 1 mL syringe, insert the needle
at a 15-30 degree angle, aiming for the heart.

Withdraw Blood: Gently pull back on the plunger. Blood should flow freely into the syringe.
Collect the required volume. The NIH provides guidelines on safe blood collection volumes.
[32]

Euthanasia: Immediately following blood collection, and while still under deep anesthesia,
euthanize the animal using an approved secondary method (e.g., cervical dislocation,
thoracotomy).

Terminal Procedures and Necropsy

At the end of the study, animals are humanely euthanized. A systematic necropsy should be
performed to examine all major organs for gross abnormalities.[33]

Protocol: Basic Mouse Necropsy and Tissue Collection
o Euthanize and Weigh: Humanely euthanize the animal and record its final body weight.
o External Examination: Examine the animal for any external abnormalities.[34]

e Dissection: Place the animal in dorsal recumbency. Use forceps and scissors to make a
midline incision from the pubis to the jaw.[35] Reflect the skin to expose the abdominal and
thoracic cavities.

» Examine Organs In Situ: Before removing any organs, examine them in their natural position
for any visible abnormalities.[35]

o Tissue Collection: Collect tissues in a consistent order to minimize autolysis, starting with
tissues that degrade quickly like the gastrointestinal tract.[36]

o Use clean instruments for each tissue to prevent cross-contamination.
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o Place tissues for histology into a labeled cassette and immerse in at least a 10:1 volume
ratio of 10% neutral buffered formalin.[37]

o For other analyses (e.g., PCR, Western blot), snap-freeze tissues in liquid nitrogen and
store at -80°C.

o Systematic Collection: Proceed systematically, collecting organs such as the spleen, liver,
kidneys, heart, lungs, and brain.[37]

Section 4: Data Analysis, Interpretation, and
Reporting

The final phase of the study is as critical as the design and execution.

Statistical Analysis and Interpretation

The statistical analysis methods should be pre-specified in the experimental plan. It is crucial to
distinguish between statistical significance (a p-value) and biological relevance. A statistically
significant result may not be biologically meaningful, and vice versa.

Reporting Standards: The ARRIVE Guidelines

To improve the transparency and reproducibility of animal research, the scientific community
has developed reporting guidelines. The ARRIVE (Animal Research: Reporting of In Vivo
Experiments) guidelines provide a checklist of information that should be included in
publications describing animal research.[38][39] The ARRIVE Essential 10 is a prioritized list of
items that are the basic minimum for any manuscript.[40][41] Adherence to these guidelines
ensures that readers can critically evaluate the study's methodology and findings.[42]
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ARRIVE Essential 10 Checklist Item Description

1. Study Design Provide a clear description of the study design.

) Specify the total number of animals and the
2. Sample Size )
number in each group.

) ] o Describe the criteria for including and excluding
3. Inclusion & Exclusion Criteria ]
animals.

o Detail the method of randomization used to
4. Randomization i
allocate animals to groups.

5 Blindi State whether investigators were blinded to
. Blindin
J group allocation.

Clearly define the primary and secondary
6. Outcome Measures
outcome measures.

7. Statistical Methods Provide details of the statistical methods used.

Detail the animals used (species, strain, sex,

8. Experimental Animals
age).

) Provide enough detail for the procedures to be
9. Experimental Procedures ,
replicated.

Report the results for each analysis, including
10. Results o
measures of precision (e.g., SD).

Conclusion

Robust experimental design is not merely a procedural formality; it is the ethical and scientific
foundation upon which the validity of in vivo research rests. By embracing the principles of the
3Rs, rigorous statistical planning, careful model selection, and transparent reporting,
researchers can maximize the scientific value of their studies, ensure the humane treatment of
animals, and generate high-quality, reproducible data that can confidently advance the frontiers
of medicine and drug development.

References

© 2026 BenchChem. All rights reserved. 10/ 15 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Genetically Engineered Mouse Models: Closing the Gap between Preclinical Data and Trial
Outcomes. AACR Journals. [Link]

The 3Rs. NC3Rs. [Link]

ARRIVE Guidelines: Home. ARRIVE Guidelines. [Link]

Guidelines for Humane Endpoints in Animal Study Proposals. NIH Office of Animal Care and
Use (OACU). [LinK]

The 3Rs — Replacement, Reduction and Refinement. National Health and Medical Research
Council (NHMRC). [Link]

The ARRIVE guidelines 2.0. ARRIVE Guidelines. [Link]

Center for Biomedical Research / IACUC Standard Operating Procedure — Guidelines
Humane Endpoints. University of Tennessee Health Science Center. [Link]

The principles of 3R. Karolinska Institutet. [Link]

Comparison between Sprague-Dawley and Wistar rats as an experimental model of
pharmacokinetic alterations induced by spinal cord injury. PubMed. [Link]

IACUC Guidelines on Humane Endpoints. University of Louisville. [Link]

ARRIVE guidelines. Wikipedia. [Link]

Methods for applying blinding and randomisation in animal experiments. PubMed. [Link]
Comparative Pathology Laboratory Rodent Necropsy and Tissue Processing Guidelines.
iLab Solutions CDN. [Link]

The 3Rs. Understanding Animal Research. [Link]

The ARRIVE guidelines Animal Research: Reporting In Vivo Experiments. EUPRIM-NET.
[Link]

The 3R principle : Replacement, Reduction and Refinement. University of Lausanne. [Link]
The ARRIVE Guidelines: A framework to plan your next in vivo experiment. FEBS Network.
[Link]

Defining Humane Endpoints. Institutional Animal Care and Use Committee, University of
lowa. [Link]

Simulation Methodologies to Determine Statistical Power in Laboratory Animal Research
Studies. PMC - NIH. [Link]

Endpoint Guidelines for Animal Use Protocols. University of Maryland, Baltimore. [Link]
NIH Emphasizes Reporting Guidelines for Animal Research. University of Pittsburgh Office
of Research. [Link]

How Genetically Engineered Mouse Tumor Models Provide Insights Into Human Cancers.
American Society of Clinical Oncology. [Link]

How genetically engineered mouse tumor models provide insights into human cancers.
Journal of Clinical Oncology. [Link]

Genetically Engineered Mouse Models in Cancer Research. PMC - NIH. [Link]

BALB/c vs C57BL/6 Mice: Key Differences for Research Models. Cyagen. [Link]

© 2026 BenchChem. All rights reserved. 11/15 Tech Support


https://aacrjournals.org/cancerres/article/72/11/2695/67687/Genetically-Engineered-Mouse-Models-Closing-the
https://www.nc3rs.org.uk/the-3rs
https://arriveguidelines.org/
https://oacu.oir.nih.gov/system/files/media/file/2021-05/b5-guidelines-for-endpoints-in-animal-study-proposals.pdf
https://www.nhmrc.gov.au/about-us/publications/3rs-replacement-reduction-and-refinement
https://arriveguidelines.org/arrive-guidelines
https://www.uthsc.edu/research/biomedical/iacuc/documents/guidelines-humane-endpoints.pdf
https://ki.se/en/research/the-principles-of-3r
https://pubmed.ncbi.nlm.nih.gov/11252870/
https://louisville.edu/research/iacuc/guidelines/iacuc-guidelines-on-humane-endpoints
https://en.wikipedia.org/wiki/ARRIVE_guidelines
https://pubmed.ncbi.nlm.nih.gov/33148153/
https://s3.amazonaws.com/files.ilabsolutions.com/public/files/a2b75a3055424757916518a24558e805/Comparative_Pathology_Laboratory_Rodent_Necropsy_and_Tissue_Processing_Guidelines.pdf
https://www.understandinganimalresearch.org.uk/our-work/the-3rs
https://www.euprim-net.eu/wp-content/uploads/2013/02/The-ARRIVE-guidelines.pdf
https://www.unil.ch/ci/en/home/menuinst/recherche/experimentation-animale/ethique-et-legislation/3r-et-methodes-alternatives.html
https://network.febs.org/posts/the-arrive-guidelines-a-framework-to-plan-your-next-in-vivo-experiment
https://animal.research.uiowa.edu/iacuc-guideline-defining-humane-endpoints
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9313888/
https://www.umaryland.edu/iacuc/policies-and-guidelines/endpoint-guidelines-for-animal-use-protocols/
https://www.oor.pitt.edu/blog/2024-03/nih-emphasizes-reporting-guidelines-animal-research
https://ascopubs.org/doi/full/10.1200/jco.2014.55.2410
https://classic.clinicaltrials.gov/ct2/show/NCT02061501
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3652611/
https://www.cyagen.com/us/en/community/balb-c-vs-c57bl-6-mice-key-differences-for-research-models.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Necropsy/Tissue Collection and Tissue Fixation/Trimming Sample Guidelines. University of
Missouri Animal Care. [Link]

High-fat diet-induced obesity Rat model: a comparison between Wistar and Sprague-Dawley
Rat. Taylor & Francis Online. [Link]

Genetically engineered mouse models for studying radiation biology. Castle. [Link]

Full article: High-fat diet-induced obesity Rat model: a comparison between Wistar and
Sprague-Dawley Rat. Taylor & Francis Online. [Link]

The Dynamic Duo of Scientific Research: C57BL/6 vs BALB/c. Creative Biolabs. [Link]
Diagnostic Necropsy and Selected Tissue and Sample Collection in Rats and Mice. PMC -
NIH. [Link]

NIH guidelines: Significance and symbolism. Linguamatics. [Link]

Diagnostic Necropsy and Selected Tissue and Sample Collection in Rats and Mice. JOVE.
[Link]

How to calculate sample size in animal studies?. PMC - NIH. [Link]

Comparison between Sprague-Dawley and Wistar rats as an experimental model of
pharmacokinetic alterations induced by spinal cord injury. ResearchGate. [Link]

Difference between Wistar And Sprague Dawley rats?. ResearchGate. [Link]

Statistical power, effect size and animal welfare: Recommendations for good practice.
ResearchGate. [Link]

Statistical power, effect size and animal welfare: recommendations for good practice. Animal
Welfare. [Link]

Animal Research Advisory Committee (ARAC) Guidelines. NIH Office of Animal Care and
Use (OACU). [LinK]

Statistical power calculations. Journal of Animal Science, Oxford Academic. [Link]
Comparison of the Response of Male BALB/c and C57BL/6 Mice in Behavioral Tasks to
Evaluate Cognitive Function. MDPI. [Link]

Behavioral comparison of the C57BL/6 inbred mouse strain and their CB6F1 siblings. PMC.
[Link]

Necropsy and Sampling Procedures in Rodents. Rutgers Office for Research. [Link]
Commonly Used Mouse Strains. The Jackson Laboratory. [Link]

Regulations & Standards. NIH Office of Animal Care and Use (OACU). [Link]

NIH Resource Explains the Use of Animals in Research. CITI Program. [Link]

Purpose of Randomization and Blinding in Research Studies. Pubrica. [Link]

(PDF) Blinding and Randomization. ResearchGate. [Link]

A Guide to Randomization and Blinding in Modern Medical Research. ClinicalPURSUIT.
[Link]

Explain the purposes of blinding and randomization in clinical trials. Medium. [Link]

© 2026 BenchChem. All rights reserved. 12 /15 Tech Support


https://animalcare.missouri.edu/necropsytissue-collection-and-tissue-fixationtrimming-sample-guidelines
https://www.tandfonline.com/doi/full/10.3109/09637486.2015.1054731
https://castle.wustl.edu/publications/kirsch-2014-genetically-engineered-mouse-models-for-studying-radiation-biology/
https://www.tandfonline.com/doi/abs/10.3109/09637486.2015.1054731
https://www.creative-biolabs.com/blog/the-dynamic-duo-of-scientific-research-c57bl-6-vs-balb-c/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3159673/
https://www.linguamatics.com/lexicon/nih-guidelines
https://www.jove.com/v/2833/diagnostic-necropsy-and-selected-tissue-and-sample-collection-in-rats-and-mice
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC3826013/
https://www.researchgate.net/publication/12108709_Comparison_between_Sprague-Dawley_and_Wistar_rats_as_an_experimental_model_of_pharmacokinetic_alterations_induced_by_spinal_cord_injury
https://www.researchgate.net/post/Difference_between_Wistar_And_Sprague_Dawley_rats
https://www.researchgate.net/publication/279180709_Statistical_power_effect_size_and_animal_welfare_Recommendations_for_good_practice
https://www.ingentaconnect.com/content/ufaw/aw/2012/00000021/00000001/art00010
https://oacu.oir.nih.gov/animal-research-advisory-committee-arac-guidelines
https://academic.oup.com/jas/article/83/13_suppl/E30/4795217
https://www.mdpi.com/2076-2615/8/1/15
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC6980590/
https://research.rutgers.edu/sites/default/files/2021-03/Necropsy%20and%20Sampling%20Procedures%20in%20Rodents.pdf
https://www.jax.org/-/media/jaxweb/files/jax-notes/492_commonly_used_mouse_strains.pdf
https://oacu.oir.nih.gov/regulations-standards
https://citiprogram.org/blog/nih-resource-explains-the-use-of-animals-in-research/
https://pubrica.com/academy/purpose-of-randomization-and-blinding-in-research-studies/
https://www.researchgate.net/publication/329148082_Blinding_and_Randomization
https://www.clinicalpursuit.com/blog/randomization-and-blinding-in-research/
https://medium.com/@peterflom/explain-the-purposes-of-blinding-and-randomization-in-clinical-trials-432363717565
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. oacu.oir.nih.gov [oacu.oir.nih.gov]

2. Defining Humane Endpoints - Institutional Animal Care and Use Committee
[research.wayne.edu]

3. The 3Rs | NC3Rs [nc3rs.org.uk]

4. The principles of 3R | Karolinska Institutet [ki.se]

5. The 3R principle : Replacement, Reduction and Refinement - Unil [unil.ch]

6. The 3Rs :: Understanding Animal Research [understandinganimalresearch.org.uk]

7. Simulation Methodologies to Determine Statistical Power in Laboratory Animal Research
Studies - PMC [pmc.ncbi.nlm.nih.gov]

8. How to calculate sample size in animal studies? - PMC [pmc.ncbi.nlm.nih.gov]
9. academic.oup.com [academic.oup.com]
10. researchgate.net [researchgate.net]

11. Methods for applying blinding and randomisation in animal experiments - PubMed
[pubmed.ncbi.nim.nih.gov]

12. pubrica.com [pubrica.com]

13. medium.com [medium.com]

14. researchgate.net [researchgate.net]
15. clinicalpursuit.com [clinicalpursuit.com]
16. cyagen.com [cyagen.com]

17. Behavioral comparison of the C57BL/6 inbred mouse strain and their CB6F1 siblings -
PMC [pmc.ncbi.nim.nih.gov]

18. research.uky.edu [research.uky.edu]

19. Comparison of the Response of Male BALB/c and C57BL/6 Mice in Behavioral Tasks to
Evaluate Cognitive Function | MDPI [mdpi.com]

© 2026 BenchChem. All rights reserved. 13/15 Tech Support


https://www.benchchem.com/product/b1290625?utm_src=pdf-custom-synthesis#bc-rfq
https://oacu.oir.nih.gov/system/files/media/file/2025-04/b13_endpoints_guidelines.pdf
https://research.wayne.edu/iacuc/defininghumaneendpoints
https://research.wayne.edu/iacuc/defininghumaneendpoints
https://nc3rs.org.uk/who-we-are/3rs
https://ki.se/en/research/popular-science-and-dialogue/animal-research/the-principles-of-3r
https://www.unil.ch/fbm/en/home/menuinst/recherche/experimentation-animale/3r.html
https://www.understandinganimalresearch.org.uk/using-animals-in-scientific-research/three-rs
https://pmc.ncbi.nlm.nih.gov/articles/PMC11588134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11588134/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3826013/
https://academic.oup.com/jas/article/85/suppl_13/E24/4775307
https://www.researchgate.net/publication/259230127_Statistical_power_effect_size_and_animal_welfare_Recommendations_for_good_practice
https://pubmed.ncbi.nlm.nih.gov/39365005/
https://pubmed.ncbi.nlm.nih.gov/39365005/
https://pubrica.com/academy/concepts-definitions/what-is-the-purpose-of-randomization-and-blinding-in-research-studies/
https://medium.com/@peterglens23/explain-the-purposes-of-blinding-and-randomization-in-clinical-trials-fe8fd189e539
https://www.researchgate.net/publication/337073290_Blinding_and_Randomization
https://clinicalpursuit.com/a-guide-to-randomization-and-blinding-in-modern-medical-research/
https://www.cyagen.com/cyagen-lab-notes/balbc-vs-c57bl6-mouse
https://pmc.ncbi.nlm.nih.gov/articles/PMC10184519/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10184519/
https://research.uky.edu/sites/default/files/2024-12/commonmouseresearchmodels.pdf
https://www.mdpi.com/2076-328X/8/1/14
https://www.mdpi.com/2076-328X/8/1/14
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

20. Comparison between Sprague-Dawley and Wistar rats as an experimental model of
pharmacokinetic alterations induced by spinal cord injury - PubMed
[pubmed.ncbi.nim.nih.gov]

21. researchgate.net [researchgate.net]
22. researchgate.net [researchgate.net]
23. tandfonline.com [tandfonline.com]
24. tandfonline.com [tandfonline.com]
25. aacrjournals.org [aacrjournals.org]
26. ascopubs.org [ascopubs.org]

27. Genetically Engineered Mouse Models in Cancer Research - PMC
[pmc.ncbi.nlm.nih.gov]

28. Genetically engineered mouse models for studying radiation biology - Castle -
Translational Cancer Research [tcr.amegroups.org]

29. uwm.edu [uwm.edu]

30. umaryland.edu [umaryland.edu]

31. und.edu [und.edu]

32. Animal Research Advisory Committee (ARAC) Guidelines | OACU [oacu.oir.nih.gov]
33. research.rutgers.edu [research.rutgers.edu]

34. content.ilabsolutions.com [content.ilabsolutions.com]

35. Video: Diagnostic Necropsy and Selected Tissue and Sample Collection in Rats and
Mice [jove.com]

36. animalcare.umich.edu [animalcare.umich.edu]

37. Diagnostic Necropsy and Selected Tissue and Sample Collection in Rats and Mice -
PMC [pmc.ncbi.nlm.nih.gov]

38. Home | ARRIVE Guidelines [arriveguidelines.org]

39. ARRIVE guidelines - Wikipedia [en.wikipedia.org]

40. The ARRIVE guidelines 2.0 | ARRIVE Guidelines [arriveguidelines.org]
41. researchsupport.psu.edu [researchsupport.psu.edu]

42. network.febs.org [network.febs.org]

To cite this document: BenchChem. [Section 1: Foundational Principles of In Vivo
Experimental Design]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 14 /15 Tech Support


https://pubmed.ncbi.nlm.nih.gov/8987177/
https://pubmed.ncbi.nlm.nih.gov/8987177/
https://pubmed.ncbi.nlm.nih.gov/8987177/
https://www.researchgate.net/post/Difference-between-Wistar-And-Sprague-Dawley-rats
https://www.researchgate.net/publication/14221309_Comparison_between_Sprague-Dawley_and_Wistar_rats_as_an_experimental_model_of_pharmacokinetic_alterations_induced_by_spinal_cord_injury
https://www.tandfonline.com/doi/pdf/10.1080/21623945.2015.1061723
https://www.tandfonline.com/doi/full/10.1080/21623945.2015.1061723
https://aacrjournals.org/cancerres/article/72/11/2695/575591/Genetically-Engineered-Mouse-Models-Closing-the
https://ascopubs.org/doi/abs/10.1200/JCO.2010.30.8304?role=tab
https://pmc.ncbi.nlm.nih.gov/articles/PMC3533445/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3533445/
https://tcr.amegroups.org/article/view/14112/html
https://tcr.amegroups.org/article/view/14112/html
https://uwm.edu/animal-care/wp-content/uploads/sites/404/2022/04/IACUC-Guidelines-Humane-Endpoint.pdf
https://www.umaryland.edu/media/umb/oaa/oac/oawa/guidelines/Endpoint-Guidelines_01.2024.pdf
https://und.edu/research/biomedical-research/_files/docs/humane-endpoints-v7-20-23.pdf
https://oacu.oir.nih.gov/animal-research-advisory-committee-arac-guidelines
https://research.rutgers.edu/sites/default/files/2022-02/Necropsy%20and%20Sampling%20Procedures%20in%20Rodents.pdf
https://content.ilabsolutions.com/wp-content/uploads/2014/09/Rodent_Necropsy-and-Processing-Guidelines.pdf
https://www.jove.com/v/2966/diagnostic-necropsy-selected-tissue-sample-collection-rats
https://www.jove.com/v/2966/diagnostic-necropsy-selected-tissue-sample-collection-rats
https://animalcare.umich.edu/wp-content/uploads/2024/04/acu_ulam-pathology-core-Necropsy-Sample-Guidelines.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC3211129/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3211129/
https://arriveguidelines.org/
https://en.wikipedia.org/wiki/ARRIVE_guidelines
https://arriveguidelines.org/arrive-guidelines
https://researchsupport.psu.edu/announcements/nih-emphasizes-reporting-guidelines-for-animal-research/
https://network.febs.org/posts/the-arrive-guidelines-a-framework-to-plan-your-next-in-vivo-experiment
https://www.benchchem.com/product/b1290625/docs#section-1-foundational-principles-of-in-vivo-experimental-design
https://www.benchchem.com/product/b1290625/docs#section-1-foundational-principles-of-in-vivo-experimental-design
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1290625?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

[https://www.benchchem.com/product/b1290625/docs#section-1-foundational-principles-of-
in-vivo-experimental-design]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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